![molecular formula C16H13ClN2O3S B2629133 4-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide CAS No. 895435-17-3](/img/structure/B2629133.png)
4-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H13ClN2O3S and its molecular weight is 348.8. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Structure Analysis
The compound 4-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide, as part of the benzothiazole derivatives, has been the subject of extensive chemical structure analysis. Studies have characterized these compounds through IR, 1H- and 13C-NMR spectroscopy, and X-ray diffraction, revealing detailed information about their molecular structure and the nature of intermolecular interactions, such as hydrogen bonds and π–π stacking interactions (Ćaleta et al., 2008).
Antimicrobial and Anticancer Properties
Benzothiazole derivatives have been extensively studied for their potent antimicrobial properties. Research has highlighted the synthesis of various benzothiazole compounds and their efficacy against a range of microbial species, providing valuable insights into their potential as therapeutic agents (Abbas et al., 2014). Additionally, certain derivatives have demonstrated significant anticancer activities, indicating their potential in cancer treatment research (Yılmaz et al., 2015).
Synthesis and Characterization
The synthesis of benzothiazole derivatives, including the specific compound , involves multi-step processes that have been refined to improve yields and purities. These compounds have been characterized using various spectroscopic methods, confirming their structural and chemical properties (Mahmood & Ahmad, 2020). The precise characterization is crucial for understanding their interactions and activities in biological systems.
Biological Screening and Pharmacological Evaluation
Various synthesized benzothiazole compounds have undergone extensive biological screening for different therapeutic activities, including antimicrobial, anti-inflammatory, and anticancer properties. The pharmacological evaluation has been instrumental in identifying promising candidates for further drug development and understanding the structure-activity relationships that govern their biological activities (Rana et al., 2008).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to have significant anti-tubercular activity . They have been shown to inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis .
Mode of Action
Benzothiazole derivatives are known to interact with their targets and cause changes that inhibit the growth ofMycobacterium tuberculosis .
Biochemical Pathways
It is known that benzothiazole derivatives can affect the biosynthesis of prostaglandins, which are derived from arachidonic acid . This can have downstream effects on inflammation and pain, as prostaglandins are involved in these processes .
Result of Action
Benzothiazole derivatives have been shown to have significant anti-inflammatory and analgesic activities . They can also cause ulcerogenic and irritative action on the gastrointestinal mucosa .
Action Environment
It is known that the reactions involving benzothiazole derivatives can proceed under atmospheric conditions without drying of the solvent .
Properties
IUPAC Name |
4-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O3S/c1-21-12-7-11-14(8-13(12)22-2)23-16(18-11)19-15(20)9-3-5-10(17)6-4-9/h3-8H,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEAMYICSFHZDPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.